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Abstract: This document provides a comprehensive technical overview of the core physical

properties of liquid methyl formate (HCOOCH₃). It includes tabulated quantitative data, detailed

experimental protocols for property determination, and graphical representations of key

relationships to serve as an essential reference for laboratory and development applications.

Introduction
Methyl formate (also known as methyl methanoate) is the simplest carboxylate ester, derived

from formic acid and methanol.[1] It is a colorless, volatile liquid with a characteristic ethereal

odor.[1][2] Due to its high vapor pressure and low surface tension, it is utilized in various

industrial applications, including as a solvent for quick-drying finishes, a blowing agent for

polyurethane foams, an agricultural fumigant, and a precursor in the synthesis of other

chemical compounds like formamide and dimethylformamide.[1][3] A thorough understanding of

its physical properties is critical for its safe handling, application design, and process modeling.

Quantitative Physical Properties
The fundamental physical properties of liquid methyl formate are summarized below. Data has

been aggregated from various chemical handbooks and databases to provide a reliable

reference.
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Property Value
Temperature
(°C)

Pressure (atm) Reference(s)

Molecular

Formula
C₂H₄O₂ N/A N/A [1][4]

Molar Mass 60.05 g·mol⁻¹ N/A N/A [2][5]

Boiling Point 31.8 - 34 °C N/A 1 [6][7]

Melting Point -100 °C N/A 1 [1]

Density
0.974 - 0.98

g/cm³
20 1 [1][7]

Viscosity 0.325 mPa·s 25 1 [2]

Surface Tension 25 mN/m 20 1 [6]

Vapor Pressure 476 - 644 hPa 20 N/A [1][4][8]

9.47 psi 20 N/A

32.91 psi 55 N/A [9][10]

Refractive Index

(n₂₀/D)
1.343 - 1.344 20 N/A [7][11]

Specific Heat

Capacity (liquid)

119.1 - 120.57

J/(mol·K)
25 1 [2][12]

Flash Point
-19 to -27 °F (-28

to -33 °C)
N/A 1 [2][3][13]

Solubility in

Water

30 g/100mL

(30%)
20 1 [1][4]

Methodologies for Experimental Determination
Accurate determination of physical properties is paramount. The following sections detail

standard experimental protocols for measuring key liquid properties of methyl formate.

Density Measurement (Pycnometry)
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Density is determined by precisely measuring the mass of a known volume of the liquid.[14]

Apparatus: Pycnometer (a glass flask with a precise volume), analytical balance,

thermometer, and a temperature-controlled water bath.

Protocol:

The empty pycnometer is thoroughly cleaned, dried, and its mass (m₁) is accurately

weighed.[15]

The pycnometer is filled with distilled water and placed in a thermostat bath at a specific

temperature (e.g., 20°C) until thermal equilibrium is reached. The volume is adjusted

precisely to the calibration mark.

The exterior is dried, and the pycnometer filled with water is weighed (m₂). The mass of

the water is m₂ - m₁.

The volume of the pycnometer (V) is calculated using the known density of water at that

temperature.

The process is repeated using methyl formate. The pycnometer is filled with methyl

formate, brought to the target temperature, and weighed (m₃).

The mass of the methyl formate is m₃ - m₁.

The density (ρ) is calculated using the formula: ρ = (m₃ - m₁) / V.

Viscosity Measurement (Capillary Viscometer)
Viscosity measures a fluid's resistance to flow. The Ostwald viscometer is a common device for

this purpose.[16]

Apparatus: Ostwald viscometer, temperature-controlled bath, stopwatch, and pipette.

Protocol:

The viscometer is cleaned and dried. A precise volume of a reference liquid (e.g., water) is

introduced into the larger bulb.
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The viscometer is placed vertically in a thermostat bath to reach thermal equilibrium.

The liquid is drawn by suction up through the capillary tube into the upper bulb.

The liquid is allowed to flow back down, and the time (t₁) it takes for the meniscus to pass

between two calibration marks is measured with a stopwatch.

The procedure is repeated with methyl formate, measuring the flow time (t₂).

The viscosity of methyl formate (η₂) is calculated relative to the reference liquid (η₁) using

the equation: η₂ = (ρ₂ * t₂) / (ρ₁ * t₁) * η₁, where ρ₁ and ρ₂ are the densities of the reference

liquid and methyl formate, respectively.[17]

Surface Tension Measurement (Stalagmometric Method)
This method relates surface tension to the weight or number of drops falling from a capillary

tube.[18]

Apparatus: Stalagmometer (a capillary tube with a polished tip and a bulb), weighing bottle,

and analytical balance.[16]

Protocol (Drop-Weight Method):

The stalagmometer is cleaned and mounted vertically.

It is filled with a reference liquid (e.g., water), and a set number of drops (e.g., 20) are

collected in a pre-weighed bottle.[18] The total mass is recorded to find the average mass

per drop (m₁).

The process is repeated with methyl formate to find the average mass of its drop (m₂).

The surface tension of methyl formate (γ₂) is calculated using the formula: γ₂ = (m₂ / m₁) *

γ₁, where γ₁ is the known surface tension of the reference liquid.[18]

Visualized Workflows and Relationships
To clarify the processes and interdependencies of these physical properties, the following

diagrams are provided.
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Experimental Workflow for Property Determination
The following workflow outlines the general steps involved in the experimental measurement of

a physical property like density or viscosity.

Sample Preparation
(Purity Check, Degassing)

Thermal Equilibration
(Constant Temp. Bath)

Place Sample

Primary Measurement
(e.g., Mass, Flow Time, Drop Count)

Perform Exp.

Data Recording

Log Values

Calculation of Property
(Using Standard Formulas)

Input Data

Result Reporting
(Value ± Uncertainty)

Finalize
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Caption: General workflow for physical property measurement.

Influence of Temperature on Physical Properties
Temperature is a critical factor that influences the physical properties of methyl formate. The

diagram below illustrates these fundamental relationships.
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Caption: Relationship between temperature and key physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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